Cas no 1396714-52-5 (2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol)

• Product Name: 2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol
• CAS No: 1396714-52-5
• MF: C₁₆H₁₉FN₂O₄S
• MW: 354.396466493607
• CID: 6140728
• PubChem ID: 71783528
• Update Time: 2025-08-03

2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol
• 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-ol
• 2-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-1-(furan-2-yl)ethanol
• 2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-1-(furan-2-yl)ethanol
• F6031-2113
• 1396714-52-5
• AKOS024529518

• Inchi： 1S/C16H19FN2O4S/c17-13-3-5-14(6-4-13)24(21,22)19-9-7-18(8-10-19)12-15(20)16-2-1-11-23-16/h1-6,11,15,20H,7-10,12H2
• InChI Key： BGCIDQPBFVTPAO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(CC(C2=CC=CO2)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 354.10495643g/mol
• Monoisotopic Mass: 354.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.4Ų

Additional information on 2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol

Compound CAS No. 1396714-52-5: 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-ol

The compound with CAS number 1396714-52-5, known as 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-ol, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has been the subject of recent studies, particularly in the context of its biological activity and synthetic applications. The structure of this molecule is characterized by a piperazine ring substituted with a 4-fluorobenzenesulfonyl group and a furan moiety, making it a unique candidate for drug design.

Recent research has highlighted the importance of sulfonamide groups in medicinal chemistry, as they are known to enhance the stability and bioavailability of compounds. In this compound, the 4-fluorobenzenesulfonyl group plays a crucial role in modulating the physicochemical properties of the molecule. Additionally, the presence of the furan ring introduces electronic effects that can influence the molecule's interaction with biological targets, such as enzymes or receptors.

The synthesis of this compound involves a multi-step process, including the preparation of intermediates such as fluorobenzene derivatives and piperazine derivatives. The use of advanced synthetic techniques, such as Suzuki coupling or Buchwald-Hartwig amination, has enabled chemists to construct this complex structure with high precision. These methods are not only efficient but also environmentally friendly, aligning with current trends in green chemistry.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated that it may act as an enzyme inhibitor, potentially useful in treating conditions such as cancer or inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for exploring novel therapeutic strategies.

The integration of computational chemistry tools has significantly accelerated the study of this compound. Molecular docking studies have revealed potential binding modes with key biological targets, providing insights into its mechanism of action. Additionally, quantum chemical calculations have helped predict its electronic properties, which are critical for understanding its reactivity and stability.

From an industrial perspective, the scalability of this compound's synthesis is a key consideration for its commercialization. Researchers are actively exploring cost-effective routes to produce this compound on a larger scale while maintaining its purity and quality. This includes investigating alternative reagents and optimizing reaction conditions to enhance yield and reduce waste.

In conclusion, 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-ol represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, combined with its promising biological activity and scalable synthesis methods, positions it as a valuable asset in the development of new therapeutic agents.